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For Researchers, Scientists, and Drug Development Professionals

Introduction

Daidzein, a prominent isoflavone found in soybeans, has garnered significant attention for its
potential anticancer properties. Its derivative, daidzein diacetate, is often utilized in research
due to its increased stability and bioavailability, which is readily hydrolyzed to daidzein within
the cellular environment. These application notes provide a comprehensive overview of the use
of daidzein and its derivatives in cancer cell line investigations, summarizing key quantitative
data and detailing experimental protocols. The information presented is intended to serve as a
valuable resource for researchers exploring the therapeutic potential of this class of
compounds.

Data Presentation

The inhibitory effects of daidzein on the proliferation of various cancer cell lines are
summarized below. These IC50 values represent the concentration of the compound required
to inhibit the growth of 50% of the cancer cell population and are crucial for designing and
interpreting experiments.
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Cell Line Cancer Type IC50 (pM) Reference
A-375 Melanoma 18 [1112]
MCF-7 Breast Cancer 50 [3]
SKOV3 Ovarian Cancer 20 [4]
BEL-7402 Hepatoma 59.7+8.1 [5]
MiaPaCa-2 (ER+) Pancreatic Cancer 45

PANC-1 (ER-) Pancreatic Cancer 75

us7MG Glioblastoma 615.60 + 56.95

U251 Glioblastoma 716.27 £ 144.25

U-118MG Glioblastoma 603.33 £ 100.01

A-172 Glioblastoma 810.10 + 130.95

Daid002 (Daidzein

Derivative)

us7MG Glioblastoma 6.308 £ 2.001
U251 Glioblastoma 5.613 + 2.098
U-118MG Glioblastoma 16.66 + 5.892

Signaling Pathways Modulated by Daidzein

Daidzein exerts its anticancer effects by modulating several key signaling pathways involved in
cell proliferation, survival, and apoptosis. The following diagrams illustrate the primary
mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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